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Compound of Interest

Compound Name: 3-Fluoropyridin-4-ol

Cat. No.: B1302951

Essential Safety and Handling Guide for 3-
Fluoropyridin-4-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-

Fluoropyridin-4-ol. Adherence to these procedures is vital for ensuring a safe laboratory
environment.

Hazard Identification and Personal Protective
Equipment (PPE)

While a specific Safety Data Sheet (SDS) for 3-Fluoropyridin-4-ol is not readily available, data
from structurally similar compounds, such as 3-Fluoropyridine and (3-Fluoropyridin-4-
YL)methanamine dihydrochloride, indicate significant potential hazards. These include causing
severe skin burns, eye damage, and respiratory irritation.[1][2] Therefore, a stringent personal
protective equipment (PPE) plan is mandatory for all personnel handling this compound.

Quantitative Data Summary
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Parameter

Value

Source

Flash Point (3-Fluoropyridine)

13 °C /55.4 °F (closed cup)[2] Fisher Scientific, Sigma-Aldrich

Boiling Point (3-Fluoropyridine)

107 - 108 °C @ 760 mmHg[2] Fisher Scientific, Sigma-Aldrich

Occupational Exposure Limits
(OSHA PEL, NIOSH REL,
ACGIH TLV)

Not available for 3-

Fluoropyridin-4-ol or its close AK Scientific, Inc.

analogs.[1]

Recommended Personal Protective Equipment (PPE)

Task

Required PPE

Weighing and Preparing Solutions

Chemical splash goggles, face shield, nitrile or

neoprene gloves, laboratory coat.[3]

Conducting Reactions

Chemical splash goggles, face shield, nitrile or
neoprene gloves, chemical-resistant apron over
a laboratory coat.[3] Operations should be

conducted in a certified chemical fume hood.[3]

Handling Spills

Positive-pressure, self-contained breathing
apparatus (SCBA), fully encapsulating chemical
protective suit, inner and outer chemical-

resistant gloves.

Waste Disposal

Chemical splash goggles, nitrile or neoprene

gloves, laboratory coat.[3]

Operational Plan: Step-by-Step Handling

Procedures

1. Preparation and Engineering

Controls:

o All work with 3-Fluoropyridin-4-ol must be conducted in a well-ventilated area, preferably

within a certified chemical fume hood to keep airborne concentrations low.[1][3]
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o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[1]

» Before handling, wash hands thoroughly. Avoid contact with skin, eyes, and clothing.[1]
2. Weighing and Transfer:

o Wear the appropriate PPE as outlined in the table above.

e Handle the compound in a manner that minimizes dust generation and accumulation.[1]

o Use non-sparking tools and take precautionary measures against static discharge, as related
compounds are flammable.[2]

» Keep the container tightly closed when not in use.[1][2]

3. Conducting Reactions:

e Set up all apparatus within the chemical fume hood.

o Wear the specified PPE for conducting reactions.

e Avoid heating the compound near open flames or other ignition sources.[2]
o After handling, wash hands and any exposed skin thoroughly.[2]
Emergency Procedures

In the event of an accidental exposure, immediate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Immediately flush the skin with running water for
at least 15 minutes while removing all

Skin Contact contaminated clothing and shoes.[1] Seek
immediate medical attention.[1] Wash

contaminated clothing before reuse.[1]

Immediately flush the open eyes with plenty of

water for at least 15 minutes.[1] Remove contact
Eye Contact . )

lenses if present and easy to do so.[1] Continue

rinsing and seek immediate medical attention.[1]

Move the exposed person to fresh air at once.[4]

If breathing has stopped or is difficult, provide
Inhalation artificial respiration or oxygen.[1][4] Keep the

person warm and at rest.[4] Seek immediate

medical attention.[1][4]

Do NOT induce vomiting.[1] Rinse the mouth
) with water.[1] Never give anything by mouth to
Ingestion . . .
an unconscious person.[1] Seek immediate

medical attention.[1]

Disposal Plan

All waste containing 3-Fluoropyridin-4-ol must be treated as hazardous.

o Waste Collection: Collect all waste materials, including empty containers, contaminated PPE,
and spill cleanup materials, in a suitable, labeled, and closed container.

o Disposal: Dispose of the contents and container at an approved waste disposal plant.[1][2]
Adhere to all local, state, and federal regulations for hazardous waste disposal.

Visual Workflow Guides

The following diagrams illustrate the standard operating procedures for handling 3-
Fluoropyridin-4-ol and the appropriate emergency response.
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Preparation Handling Cleanup & Disposal
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Exposure Occurs

Immediate Actions

Remove from Exposure

l

Flush Affected Area (15+ min)

l

Alert Supervisor/Colleagues

l

(Seek Immediate Medical Attention)

l

Provide SDS/Chemical Info to Medical Personnel

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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